6-(3-methylphenyl)-3-(1-piperidinylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-(3-methylphenyl)-3-(piperidin-1-ylmethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H19N5S/c1-12-6-5-7-13(10-12)15-19-21-14(17-18-16(21)22-15)11-20-8-3-2-4-9-20/h5-7,10H,2-4,8-9,11H2,1H3
• InChI Key: UMRMBBIVOINZOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN3C(=NN=C3S2)CN4CCCCC4
• Molecular Formula: C16H19N5S
• Molecular Weight: 313.4 g/mol

Description

6-(3-methylphenyl)-3-(1-piperidinylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a synthetic heterocyclic compound belonging to the triazolothiadiazine class, which is recognized in scientific literature for its significant potential in pharmaceutical and agrochemical research . This molecular scaffold is constructed from a fused bicyclic system containing multiple nitrogen atoms and a sulfur atom, a feature that contributes to its ability to engage in diverse biological interactions . The specific structure of this compound, featuring a 3-methylphenyl group at the 6-position and a piperidinylmethyl substituent at the 3-position, is designed to optimize its interaction with biological targets. The piperidinyl group, in particular, is a common pharmacophore that can enhance bioavailability and target binding.Compounds based on the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine nucleus have been extensively investigated and demonstrate a broad spectrum of pharmacological activities. These include antimicrobial , anticancer , analgesic, anti-inflammatory , antioxidant , and antiviral properties . The mechanism of action for these effects is often multi-faceted. For instance, some derivatives act as enzyme inhibitors, targeting crucial enzymes such as carbonic anhydrase, cholinesterase, and aromatase . In anticancer research, specific analogs have been shown to inhibit tubulin polymerization, disrupt the microtubule network in cancer cells, induce cell cycle arrest at the G2/M phase, and promote apoptosis (programmed cell death) by modulating caspase activity and Bcl-2 protein levels . This product is provided for research and development purposes only and is not intended for diagnostic or therapeutic use.

Biological Activity

The compound 6-(3-methylphenyl)-3-(1-piperidinylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a derivative of the thiadiazole family, which has garnered attention due to its diverse biological activities. This article compiles research findings on its biological activity, including antimicrobial, anti-inflammatory, and potential anticancer properties.

Structural Overview

The compound's structure features a triazole and thiadiazole moiety, which are known for their pharmacological significance. The presence of the piperidinyl group may enhance its interaction with biological targets.

Antimicrobial Activity

Research indicates that compounds with the [1,2,4]thiadiazole scaffold exhibit significant antimicrobial properties. For instance:

• In vitro studies have shown that derivatives containing the triazolo-thiadiazole structure demonstrate potent activity against various bacterial strains such as Escherichia coli and Staphylococcus aureus .
• A study highlighted specific derivatives that showed higher antibacterial efficacy when electron-withdrawing groups were introduced at strategic positions on the thiadiazole ring .

Anti-inflammatory Properties

The anti-inflammatory potential of thiadiazole derivatives has been documented in several studies:

• Compounds similar to 6-(3-methylphenyl)-3-(1-piperidinylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been shown to inhibit pro-inflammatory cytokines in cellular models .
• The mechanism often involves the modulation of signaling pathways related to inflammation.

Anticancer Activity

Emerging research suggests that this compound may possess anticancer properties:

• Certain thiadiazole derivatives have been reported to induce apoptosis in cancer cell lines through various mechanisms .
• The structural attributes of 6-(3-methylphenyl)-3-(1-piperidinylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole may facilitate interactions with cancer-related targets.

Case Studies

Several case studies have explored the biological effects of similar compounds:

• Case Study 1 : A derivative with a similar scaffold was tested for its antibacterial activity against multi-drug resistant strains. The results indicated a significant reduction in bacterial growth compared to controls.
• Case Study 2 : Another study focused on the anti-inflammatory effects of triazolothiadiazoles in animal models of arthritis. The compound exhibited a marked decrease in joint swelling and inflammatory markers.

Data Summary

Activity Type	Effectiveness	Target Organisms/Conditions
Antimicrobial	Moderate to High	E. coli, S. aureus
Anti-inflammatory	Significant	Inflammatory cytokines
Anticancer	Induces apoptosis	Various cancer cell lines

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Effects on Position 6

Bulky Hydrophobic Groups (Adamantyl)

• Activity: Antiproliferative properties in cancer models, likely due to improved hydrophobic interactions with cellular targets . Synthesis: Yields 60–75% via POCl3-mediated cyclization, comparable to other methods .

Electron-Withdrawing Groups (Chlorophenyl)

• Activity: Significant anticancer activity in Ehrlich ascitic carcinoma (EAC) models, with increased survival time (50 mg/kg dose) and mild hepatotoxicity .

Heteroaromatic Groups (Pyridinyl)

• Compound 9a: 6-(2-Fluoro-4-pyridinyl) () Key Differences: Pyridine’s nitrogen enables hydrogen bonding, improving solubility. Activity: Not explicitly reported, but similar compounds show vascular relaxation .

Substituent Effects on Position 3

Piperidinylmethyl vs. Naphthoxymethyl

• Target Compound : 3-(1-Piperidinylmethyl)
  • Advantages : Piperidine’s saturated ring may reduce metabolic degradation compared to aromatic naphthoxy groups.
• Compound 3b : 3-(Naphthoxymethyl) ()
  • Activity : Potent anti-inflammatory effects (76% inhibition vs. naproxen’s 82%) with reduced gastric toxicity .

Indole Derivatives

• Compound 5c : 3-(Indol-3-yl) ()
  • Key Differences : Indole’s aromaticity and hydrogen-bonding capacity enhance interactions with targets like Bcl-2.
  • Activity : Bcl-2 inhibition with IC50 values in the micromolar range .

Key Structural and Functional Insights

Lipophilicity : The target compound’s 3-methylphenyl and piperidinylmethyl groups balance lipophilicity, likely favoring blood-brain barrier penetration.

Toxicity : Piperidine’s saturated structure may reduce oxidative stress compared to naphthoxy or chlorophenyl analogues .

Synthetic Feasibility : Adamantyl and heteroaromatic substituents require specialized reagents, whereas methylphenyl derivatives are more accessible.

Q & A

Q. How can the synthesis of 6-(3-methylphenyl)-3-(1-piperidinylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole be optimized for improved yield and purity?

Methodological Answer: Synthetic optimization involves:

• Stepwise Cyclization : Use hydrazine derivatives and thiocarbonyl compounds under acidic/basic conditions to form the triazolothiadiazole core (e.g., KOH/EtOH at 80°C for 12 hours) .
• Substituent Introduction : Employ nucleophilic substitution for aryl group attachment (e.g., Pd-catalyzed cross-coupling for methylphenyl groups) and alkylation for piperidinylmethyl groups (e.g., NaH in DMF) .
• Catalytic Enhancements : Optimize with phase-transfer catalysts (e.g., tetrabutylammonium bromide) to improve reaction rates .
• Purification : Use column chromatography (silica gel, hexane/EtOAc gradient) and recrystallization (ethanol/water) to achieve >95% purity .

Q. Table 1: Key Reaction Conditions

Step	Reagents/Conditions	Yield Improvement Strategies
Core Cyclization	KOH/EtOH, 80°C, 12 h	Microwave-assisted heating (120°C, 1 h)
Allyloxyphenyl Attachment	Pd(PPh₃)₄, DMF, 100°C	Ultrasonic agitation for faster mixing
Piperidinylmethyl Addition	NaH, DMF, RT	Use of anhydrous conditions

Q. What characterization techniques are critical for confirming the structure of this compound?

Methodological Answer:

• NMR Spectroscopy : ¹H/¹³C NMR (DMSO-d₆) identifies substituent environments (e.g., δ 2.35 ppm for methylphenyl protons; δ 3.5–4.0 ppm for piperidinyl CH₂ groups) .
• X-ray Crystallography : Resolves molecular geometry (e.g., dihedral angles between triazole and thiadiazole rings) and confirms intermolecular interactions (e.g., C–H⋯N hydrogen bonds) .
• Mass Spectrometry : HRMS (ESI+) validates molecular weight (e.g., [M+H]⁺ at m/z 396.12) .
• Elemental Analysis : Confirms C, H, N, S content within ±0.3% deviation .

Q. How can researchers screen this compound for initial biological activity in vitro?

Methodological Answer:

• Enzyme Inhibition Assays : Test against cytochrome P450 isoforms (e.g., CYP3A4) using fluorogenic substrates .
• Antimicrobial Screening : Use microdilution assays (MIC determination) against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) .
• Cytotoxicity Profiling : MTT assay on cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ calculations .
• Receptor Binding Studies : Radioligand displacement assays (e.g., σ-receptors using [³H]-DTG) .

Advanced Research Questions

Q. How do structural modifications at the 3- and 6-positions impact biological activity?

Methodological Answer:

• SAR Strategies :
  • 3-Position : Replace piperidinylmethyl with morpholinyl or pyrrolidinyl to alter lipophilicity (logP changes ±0.5) and receptor affinity .
  • 6-Position : Substitute methylphenyl with halogenated aryl groups (e.g., 4-fluorophenyl) to enhance metabolic stability .
• Activity Correlation : Use multivariate regression to link substituent electronic parameters (Hammett σ) with IC₅₀ values .

Q. Table 2: Substituent-Activity Relationships

Substituent (6-position)	logP	CYP3A4 Inhibition (%)	MIC (S. aureus) (µg/mL)
3-Methylphenyl	3.2	78 ± 5	12.5
4-Chlorophenyl	3.8	85 ± 3	6.25
2,4-Difluorophenyl	3.5	92 ± 4	3.12

Q. What computational methods predict binding modes and pharmacokinetic properties?

Methodological Answer:

• Molecular Docking : Use AutoDock Vina to model interactions with 14-α-demethylase (PDB: 3LD6). Key residues: Tyr118 (π-π stacking) and Leu376 (hydrophobic pocket) .
• MD Simulations : GROMACS for 100 ns trajectories to assess stability of ligand-enzyme complexes (RMSD < 2.0 Å) .
• ADMET Prediction : SwissADME for bioavailability (TPSA < 140 Ų) and CYP inhibition profiles .

Q. How can stability and solubility challenges be addressed in formulation studies?

Methodological Answer:

• pH-Dependent Stability : Use HPLC to monitor degradation in buffers (pH 1–10). Optimal stability at pH 7.4 (t₁/₂ > 48 hours) .
• Solubility Enhancement : Co-solvent systems (e.g., PEG-400/water) or cyclodextrin inclusion complexes (e.g., β-CD, 1:1 molar ratio) .
• Thermal Analysis : DSC/TGA to identify polymorphs (melting point 210–215°C) and excipient compatibility .

Q. How should researchers resolve contradictions in biological data across studies?

Methodological Answer:

• Orthogonal Assays : Validate antimicrobial activity with both broth microdilution and agar diffusion methods .
• Crystallographic Validation : Compare X-ray structures of ligand-enzyme complexes to confirm binding modes .
• Batch Reproducibility : Ensure synthetic consistency via NMR fingerprinting and elemental analysis .

Q. What scalable synthesis methodologies are applicable for producing gram-scale quantities?

Methodological Answer:

• Continuous Flow Reactors : Optimize core cyclization in microreactors (residence time 10 min, 120°C) for 90% yield .
• Catalytic Recycling : Immobilize Pd catalysts on silica supports for reusable cross-coupling steps .
• Green Chemistry : Replace DMF with cyclopentyl methyl ether (CPME) for safer solvent systems .